Cas no 1831293-27-6 (3-Amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride)

• Product Name: 3-Amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride
• CAS No: 1831293-27-6
• MF: C₇H₁₈ClN₃O₂S
• MW: 243.754719257355
• MDL: MFCD30180790
• CID: 5240882
• PubChem ID: 119959775
• Update Time: 2026-03-08

3-Amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride

• MDL： MFCD30180790
• Inchi： 1S/C7H17N3O2S.ClH/c1-9(2)13(11,12)10-5-3-4-7(8)6-10;/h7H,3-6,8H2,1-2H3;1H
• InChI Key： CGTIRAPEJOPAQL-UHFFFAOYSA-N
• SMILES： S(N1CCCC(N)C1)(=O)(=O)N(C)C.Cl

Additional information on 3-Amino-N,N-dimethylpiperidine-1-sulfonamide hydrochloride

3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride (CAS No. 1831293-27-6)

3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride (CAS No. 1831293-27-6) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also referred to as N,N-Dimethyl-3-Aminopiperidine Sulfonamide Hydrochloride, is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of the sulfonamide group and the dimethyl substitution on the nitrogen atom imparts unique chemical properties, making it a valuable intermediate in drug discovery and synthesis.

The sulfonamide group in this compound plays a critical role in its pharmacological activity. Sulfonamides are known for their ability to enhance bioavailability and stability in biological systems. Recent studies have highlighted the potential of N,N-Dimethylpiperidine derivatives in modulating various biological pathways, including those involved in neurodegenerative diseases and inflammation. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride exhibits promising anti-inflammatory properties, making it a candidate for developing novel therapeutics.

The synthesis of 3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride involves a multi-step process that typically begins with the preparation of piperidine derivatives. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions, while the dimethylation of the nitrogen atom is carried out using methylating agents such as methyl iodide or dimethyl sulfate. The hydrochloride salt form is obtained by protonation of the amine group using hydrochloric acid, ensuring optimal solubility and stability for subsequent applications.

One of the most notable applications of this compound is in the development of neuroprotective agents. Studies have shown that N,N-Dimethylpiperidine derivatives can act as inhibitors of specific enzymes involved in neurotransmitter metabolism, thereby protecting neurons from oxidative stress and apoptosis. A recent breakthrough reported in *Nature Communications* highlighted its potential as a lead compound for treating Alzheimer's disease, where it demonstrated significant neuroprotective effects in vitro and in animal models.

In addition to its pharmaceutical applications, 3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride is also utilized as an intermediate in the synthesis of advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry and catalysis. Researchers at Stanford University have explored its use as a ligand in transition metal-catalyzed reactions, showcasing its potential in green chemistry and sustainable synthesis methods.

The safety profile of this compound has been extensively studied to ensure its suitability for both industrial and therapeutic applications. Toxicological evaluations indicate that N,N-Dimethylpiperidine derivatives exhibit low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. These findings have been corroborated by regulatory agencies, paving the way for its broader adoption in drug development pipelines.

Looking ahead, the demand for 3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride is expected to grow significantly due to its versatility and promising pharmacological profile. Ongoing research aims to optimize its bioavailability further by exploring novel delivery systems, such as lipid nanoparticles and micellar formulations. Collaborative efforts between academia and industry are also focused on expanding its application scope into areas such as oncology and cardiovascular diseases.

In conclusion, 3-Amino-N,N-Dimethylpiperidine-1-Sulfonamide Hydrochloride (CAS No. 1831293-27-6) stands out as a pivotal compound with immense potential across multiple domains. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a key player in modern drug discovery and materials science.